N'-{[2-(4-bromo-2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-4-yl)methylidene]amino] 2-(4-bromo-2-chlorophenoxy)acetate
• InChI: InChI=1S/C14H11BrClN3O3/c15-10-1-2-12(11(16)7-10)21-8-13(20)22-19-14(17)9-3-5-18-6-4-9/h1-7H,8H2,(H2,17,19)
• InChI Key: PZAODWFSPUCPHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)Cl)OCC(=O)ON=C(C2=CC=NC=C2)N
• Isomeric SMILES: C1=CC(=C(C=C1Br)Cl)OCC(=O)O/N=C(/C2=CC=NC=C2)\N
• Molecular Formula: C14H11BrClN3O3
• Molecular Weight: 384.61 g/mol

Description

N-{[2-(4-bromo-2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide, also known as BAY 11-7082, is a small molecule inhibitor that has been extensively studied for its anti-inflammatory and anti-cancer properties. It was first synthesized in 2000 by a team of scientists at Bayer AG, and since then, it has been the subject of numerous scientific studies. In

Mechanism of Action

N'-{[2-(4-bromo-2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide 11-7082 inhibits the activity of NF-κB by blocking the phosphorylation and degradation of its inhibitor, IκBα. This leads to the accumulation of IκBα in the cytoplasm, which prevents the translocation of NF-κB to the nucleus and the activation of its target genes. The inhibition of NF-κB by N'-{[2-(4-bromo-2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide 11-7082 has downstream effects on the production of pro-inflammatory cytokines and chemokines, as well as on the expression of genes involved in cell survival, proliferation, and apoptosis.
Biochemical and Physiological Effects
N'-{[2-(4-bromo-2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide 11-7082 has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer properties, it has been shown to inhibit the activity of protein kinases, including IKKβ, JNK, and ERK. It has also been shown to inhibit the expression of COX-2, an enzyme involved in the production of prostaglandins, which are involved in inflammation and pain.

Advantages and Limitations for Lab Experiments

N'-{[2-(4-bromo-2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide 11-7082 is a widely used tool compound in scientific research. Its advantages include its specificity for NF-κB, its ability to inhibit the activity of other protein kinases, and its low toxicity in vitro and in vivo. Its limitations include its poor solubility in water, which can make it difficult to use in certain experiments, and its potential off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are numerous future directions for the study of N'-{[2-(4-bromo-2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide 11-7082. One area of research is the development of more potent and selective inhibitors of NF-κB that can be used in clinical settings. Another area of research is the exploration of the anti-cancer effects of N'-{[2-(4-bromo-2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide 11-7082 in combination with other therapies, such as chemotherapy and immunotherapy. Finally, the role of NF-κB in other physiological processes, such as metabolism and aging, is an area of active research that may lead to new therapeutic targets for a variety of diseases.

Synthesis Methods

N'-{[2-(4-bromo-2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide 11-7082 can be synthesized through a multi-step process that involves the reaction of 4-bromo-2-chlorophenol with acetic anhydride to form 2-(4-bromo-2-chlorophenoxy)acetic acid. This intermediate is then reacted with 4-pyridinecarboximidamide to form N'-{[2-(4-bromo-2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide 11-7082. The synthesis method has been optimized over the years to improve the yield and purity of the final product.

Scientific Research Applications

N'-{[2-(4-bromo-2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide 11-7082 has been extensively studied for its anti-inflammatory and anti-cancer properties. It has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in the immune response and inflammation. By inhibiting NF-κB, N'-{[2-(4-bromo-2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide 11-7082 can reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of numerous inflammatory diseases such as rheumatoid arthritis, asthma, and inflammatory bowel disease.
In addition to its anti-inflammatory properties, N'-{[2-(4-bromo-2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide 11-7082 has also been shown to have anti-cancer effects. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo, and to sensitize cancer cells to chemotherapy and radiation therapy. The anti-cancer effects of N'-{[2-(4-bromo-2-chlorophenoxy)acetyl]oxy}-4-pyridinecarboximidamide 11-7082 are thought to be mediated through its ability to inhibit NF-κB, which is often overexpressed in cancer cells and contributes to their survival and resistance to therapy.